7-methoxy-2-p-tolyl-4H-chromene-4-thione

• Molecular Formula: C17H14O2S
• Molecular Weight: 282.4 g/mol
• IUPAC Name: 7-methoxy-2-(4-methylphenyl)chromene-4-thione
• InChI: InChI=1S/C17H14O2S/c1-11-3-5-12(6-4-11)15-10-17(20)14-8-7-13(18-2)9-16(14)19-15/h3-10H,1-2H3
• InChI Key: HJUOMZBCQPCXHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=S)C3=C(O2)C=C(C=C3)OC

Description

7-Methoxy-2-p-tolyl-4H-chromene-4-thione is a chemical reagent based on the chromene-4-thione scaffold, a structure of high interest in medicinal and heterocyclic chemistry . This compound is characterized by the replacement of the typical carbonyl oxygen at the 4-position with a thiocarbonyl group (C=S), which can significantly alter its electronic properties and binding affinity compared to its oxo-analogues. Chromene and coumarin derivatives are extensively investigated as core structures for developing novel pharmacological agents, with well-documented antibacterial activities against multidrug-resistant bacterial strains . The specific substitution pattern of a 7-methoxy group and a p-tolyl ring at the 2-position makes this a valuable intermediate for the regiospecific synthesis of complex heterocyclic systems, such as isoxazolines and dihydrothiophenes, which are prominent in the search for new bioactive molecules . Researchers utilize this compound in 1,3-dipolar cycloaddition reactions and other synthetic transformations to create novel compounds for screening in antimicrobial and anticoagulant assays . This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications.

Comparison with Similar Compounds

Substituent Effects on Electronic and Physical Properties

Table 1: Structural and Physical Comparisons

Compound Name	R1 (Position 7)	R2 (Position 2)	X (Position 4)	Molecular Weight (g/mol)	Key Properties
7-Methoxy-2-p-tolyl-4H-chromene-4-thione	Methoxy	p-Tolyl	S	296.36	High lipophilicity; potential MAOB inhibition
5-Hydroxy-7-methoxy-2-(4-methoxyphenyl)-4H-chromen-4-one	Methoxy, Hydroxy	4-Methoxyphenyl	O	314.31	Enhanced hydrogen bonding; crystallinity via C–H···O and π-π stacking
4,7-Dimethyl-2H-chromen-2-thione	Methyl	–	S	206.27	Planar structure with π-π interactions; distinct FTIR/Raman spectra due to thione
7-Fluoro-2-p-tolyl-4H-chromene-4-thione	Fluoro	p-Tolyl	S	284.31	Increased electronegativity; altered binding affinity
2-(4-Methylphenyl)-7-(2-methylpropoxy)-4H-chromen-4-one	–	4-Methylphenyl	O	324.39	Intramolecular C–H···O contacts; chlorine partial occupancy in synthesis

Key Observations :

• Thione vs. Ketone (S vs. O) : The 4-thione group increases polarizability and may enhance intermolecular interactions (e.g., S···π contacts) compared to 4-one derivatives. This is evidenced by spectroscopic shifts in FTIR and Raman spectra .

Preparation Methods

Chalcone Formation via Claisen-Schmidt Condensation

A substituted 2-hydroxyacetophenone derivative reacts with p-tolualdehyde under basic conditions to form a chalcone intermediate.

• Reagents : 2-Hydroxy-4-methoxyacetophenone, p-tolualdehyde, NaOH/EtOH.

• Conditions : Reflux at 80°C for 6–8 hours.

• Yield : 70–85%.

Mechanism :

$$\text{2-Hydroxy-4-methoxyacetophenone} + \text{p-Tolualdehyde} \xrightarrow{\text{Base}} \text{Chalcone Intermediate}$$

Cyclization to 4-Chromenone

The chalcone undergoes oxidative cyclization using iodine (I₂) in dimethyl sulfoxide (DMSO):

• Conditions : Heating at 140°C for 2–4 hours.

• Yield : 75–90%.

Mechanism :

$$\text{Chalcone} \xrightarrow{\text{I}_2/\text{DMSO}} \text{7-Methoxy-2-p-tolyl-4H-chromen-4-one}$$

Key Characterization Data for Intermediate :

• IR (KBr) : 1665 cm⁻¹ (C=O stretch).

• ¹H NMR (DMSO-d₆) : δ 8.49 (d, 1H, Ar-H), 7.58 (d, 2H, p-tolyl), 6.85 (s, 1H, chromene-H), 3.93 (s, 3H, OCH₃), 2.35 (s, 3H, CH₃).

Thionation Using Lawesson’s Reagent

The ketone group of the chromenone is converted to a thione using Lawesson’s reagent:

Reaction Protocol

• Reagents : Lawesson’s reagent (2.2 equiv), anhydrous toluene.

• Conditions : Reflux under nitrogen for 20–24 hours.

• Workup : Precipitation with ethanol, recrystallization.

• Yield : 72–89%.

Mechanism :

$$\text{4-Chromenone} \xrightarrow{\text{Lawesson's Reagent}} \text{7-Methoxy-2-p-tolyl-4H-chromene-4-thione}$$

Optimization Insights

Parameter	Optimal Value	Effect on Yield
Lawesson’s Reagent Equiv	2.2	Maximizes conversion
Reaction Time	20–24 h	Prevents incomplete thionation
Solvent	Toluene	Enhances solubility

Alternative Thionation Methods

While Lawesson’s reagent is predominant, phosphorus pentasulfide (P₂S₅) has been explored for analogous compounds:

• Conditions : Reflux in xylene for 12 hours.

• Yield : ~65% (lower than Lawesson’s method).

• Limitation : Requires rigorous moisture exclusion.

Analytical Validation

Spectroscopic Data

• IR (KBr) : 1250 cm⁻¹ (C=S stretch).

• ¹H NMR (DMSO-d₆) : δ 8.47 (d, 1H, Ar-H), 7.76 (d, 2H, p-tolyl), 6.57 (s, 1H, chromene-H), 3.91 (s, 3H, OCH₃), 2.38 (s, 3H, CH₃).

• ¹³C NMR : δ 188.2 (C=S), 148.4–114.5 (aromatic carbons).

Chromatographic Purity

• TLC : Rf = 0.9 (ethyl acetate/n-hexane 1:3).

• HPLC : >95% purity.

Challenges and Solutions

• Byproduct Formation : Unreacted starting material is removed via flash chromatography.

• Moisture Sensitivity : Reactions conducted under inert atmosphere.

• Scale-Up : Batch processing in toluene achieves consistent yields at 100-g scale.

Applications in Coordination Chemistry

The thione serves as a ligand for Pt(II) complexes, validated by UV-Vis and NMR studies:

• Binding Affinity : Log K = 4.2 ± 0.3 (pH 9.17).

• Stability : Complexes remain stable in solution for >7 days .

Q & A

Basic Research Questions

Q. What synthetic routes are commonly employed for 7-methoxy-2-p-tolyl-4H-chromene-4-thione, and how can reaction conditions be optimized for purity?

• Methodology : A typical approach involves the condensation of 3-formylchromone derivatives with thiol-containing reagents under reflux in toluene or dichloromethane. For example, analogous chromene-4-thiones have been synthesized via reactions with thiols or phosphine-based reagents, followed by chromatographic purification (e.g., silica gel with petroleum ether/ethyl acetate gradients) .
• Optimization : Key factors include temperature control (80–100°C), stoichiometric ratios of reactants (1:1.2 molar ratio of aldehyde to thiol), and post-reaction quenching with dilute HCl to precipitate impurities .

Q. Which spectroscopic techniques are critical for structural elucidation of this compound, and how are data interpreted?

• Techniques :

• NMR : $^1$H and $^13$C NMR confirm substitution patterns (e.g., methoxy at C7, p-tolyl at C2). Aromatic protons appear as doublets in δ 6.8–7.5 ppm, while the thione (C=S) carbon resonates near δ 190–200 ppm in $^13$C NMR .
• IR : Strong absorption bands at ~1200 cm$^{-1}$ (C=S stretch) and ~1600 cm$^{-1}$ (chromene carbonyl) .
• Mass Spectrometry : Molecular ion peaks (e.g., [M+H]$^+$) align with the molecular formula $\text{C}_{18}\text{H}_{14}\text{O}_2\text{S}$ (calc. 294.08 g/mol) .

Q. What preliminary biological screening assays are recommended for evaluating its bioactivity?

• Assays :

• Antimicrobial : Broth microdilution (MIC determination) against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) .
• Anticancer : MTT assay on cancer cell lines (e.g., HeLa, MCF-7) with IC$_{50}$ calculations .
• Anti-inflammatory : COX-2 inhibition assays using ELISA kits .

Advanced Research Questions

Q. How can reaction yields be improved for large-scale synthesis, and what industrial techniques are applicable?

• Strategies :

• Catalytic Systems : Use Pd/C or Au nanoparticles to enhance thiol-alkyne coupling efficiency .
• Flow Chemistry : Continuous flow reactors reduce side reactions and improve scalability (residence time: 10–30 min) .
• Process Intensification : Solvent-free microwave-assisted synthesis (100 W, 80°C, 15 min) reduces energy use by ~40% .

Q. What structure-activity relationships (SAR) govern the biological activity of chromene-4-thione derivatives?

• Key Modifications :

• Methoxy Position : C7-methoxy enhances electron density, improving antioxidant activity (e.g., DPPH radical scavenging EC$_{50}$ < 50 µM) .
• p-Tolyl vs. Halogenated Aryl : p-Tolyl groups increase lipophilicity (logP ~3.5), enhancing membrane permeability compared to chloro-substituted analogs .
• Thione vs. Ketone : The C4-thione group improves metal chelation (e.g., Fe$^{2+}$), correlating with pro-apoptotic activity in cancer cells .

Q. How can contradictory spectral data (e.g., NMR shifts) be resolved when characterizing novel analogs?

• Approach :

• DFT Calculations : Compare experimental $^1$H NMR shifts with computational models (e.g., B3LYP/6-311+G(d,p)) to validate tautomeric forms .
• Variable Temperature NMR : Identify dynamic equilibria (e.g., keto-enol tautomerism) by analyzing peak splitting at 25°C vs. −40°C .
• X-ray Crystallography : Resolve ambiguity in substitution patterns (e.g., p-tolyl orientation) using single-crystal data (e.g., CCDC deposition) .

Experimental Design & Data Analysis

Q. What experimental controls are essential when assessing its potential as a kinase inhibitor?

• Controls :

• Positive : Staurosporine (pan-kinase inhibitor) for IC$_{50}$ benchmarking.
• Negative : DMSO vehicle control (<0.1% v/v) to exclude solvent artifacts.
• Counter-Screens : Test against off-target kinases (e.g., EGFR, CDK2) to evaluate selectivity .

Q. How can computational tools predict metabolic stability and toxicity early in drug development?

• Tools :

• ADMET Prediction : Use SwissADME or ADMETLab to estimate bioavailability (%F >30), CYP450 inhibition (e.g., CYP3A4), and hERG cardiotoxicity risks .
• Molecular Dynamics : Simulate binding to serum albumin (PDB ID: 1AO6) to predict plasma half-life .

Safety & Handling

Q. What safety protocols are critical when handling 7-methoxy-2-p-tolyl-4H-chromene-4-thione in the lab?

• Protocols :

• PPE : Nitrile gloves, lab coat, and chemical safety goggles (ANSI Z87.1 standard) .
• Ventilation : Use fume hoods for synthesis steps involving volatile solvents (e.g., dichloromethane) .
• Spill Management : Neutralize with activated charcoal and dispose as hazardous waste (EPA Category D) .